Cas no 452978-21-1 (1(3H)-Isobenzofuranone,6-(hydroxymethyl)-)
452978-21-1 structure
Product Name:1(3H)-Isobenzofuranone,6-(hydroxymethyl)-
CAS No:452978-21-1
MF:C9H8O3
MW:164.158022880554
CID:327837
PubChem ID:17862584
Update Time:2025-04-19
1(3H)-Isobenzofuranone,6-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1(3H)-Isobenzofuranone,6-(hydroxymethyl)-
- 1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI)
- 6-(hydroxymethyl)- 1(3H)-Isobenzofuranone
- 6-(hydroxymethyl)-3H-2-benzofuran-1-one
- 6-(Hydroxymethyl)-2-benzofuran-1(3H)-one
- MFCD20275111
- 6-(hydroxymethyl)-1,3-dihydro-2-benzofuran-1-one
- YOZMWKCMXYWHLA-UHFFFAOYSA-N
- 6-hydroxymethyl-3H-isobenzofuran-1-one
- SCHEMBL1638547
- 6-(hydroxymethyl)isobenzofuran-1(3H)-one
- 452978-21-1
- SY320139
- FT-0748125
- 6-(hydroxymethyl)-1 (3H)-isobenzofuranone
- EN300-23020440
- DTXSID80591365
- 6-(HYDROXYMETHYL)-1(3H)-ISOBENZOFURANONE
-
- Inchi: 1S/C9H8O3/c10-4-6-1-2-7-5-12-9(11)8(7)3-6/h1-3,10H,4-5H2
- InChI Key: YOZMWKCMXYWHLA-UHFFFAOYSA-N
- SMILES: O1C(C2C=C(CO)C=CC=2C1)=O
Computed Properties
- Exact Mass: 164.047344113g/mol
- Monoisotopic Mass: 164.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 46.5Ų
1(3H)-Isobenzofuranone,6-(hydroxymethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR00DY4V-50mg |
1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI) |
452978-21-1 | 95% | 50mg |
$340.00 | 2025-02-14 | |
| Aaron | AR00DY4V-100mg |
1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI) |
452978-21-1 | 95% | 100mg |
$496.00 | 2025-02-14 | |
| Aaron | AR00DY4V-250mg |
1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI) |
452978-21-1 | 95% | 250mg |
$695.00 | 2025-02-14 | |
| Aaron | AR00DY4V-500mg |
1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI) |
452978-21-1 | 95% | 500mg |
$1081.00 | 2025-02-14 | |
| Aaron | AR00DY4V-1g |
1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI) |
452978-21-1 | 95% | 1g |
$1381.00 | 2025-02-14 | |
| Aaron | AR00DY4V-2.5g |
1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI) |
452978-21-1 | 95% | 2.5g |
$2681.00 | 2023-12-15 | |
| Aaron | AR00DY4V-5g |
1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI) |
452978-21-1 | 95% | 5g |
$3955.00 | 2023-12-15 | |
| Aaron | AR00DY4V-10g |
1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI) |
452978-21-1 | 95% | 10g |
$5850.00 | 2023-12-15 | |
| 1PlusChem | 1P00DXWJ-50mg |
1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI) |
452978-21-1 | 95% | 50mg |
$335.00 | 2024-05-02 | |
| 1PlusChem | 1P00DXWJ-100mg |
1(3H)-Isobenzofuranone,6-(hydroxymethyl)-(9CI) |
452978-21-1 | 95% | 100mg |
$485.00 | 2024-05-02 |
1(3H)-Isobenzofuranone,6-(hydroxymethyl)- Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
452978-21-1 (1(3H)-Isobenzofuranone,6-(hydroxymethyl)-) Related Products
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